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BMS-066 Profile and Selectivity Data

BMS-066 is characterized as a potent dual inhibitor. The table below summarizes its core biochemical and

selectivity data.

Property Description / Value

Primary Targets IKKβ (IKK2) and Tyk2 pseudokinase [1] [2] [3]

IC₅₀ for IKKβ 9 nM [1] [2] [3]

IC₅₀ for Tyk2 72 nM (pseudokinase domain probe displacement assay) [1] [2] [3]

Selectivity over IKKα >500-fold selective [1] [2] [3]

Broad Kinase
Selectivity

Profiled against 155 additional kinases; >400-fold selective for IKKβ over

>95% of them [1] [2]

Selectivity vs. Brk >30-fold selective for IKKβ over Brk [1] [2] [3]

Experimental Evidence and Research Context

The data in the guide is supported by several key studies that also clarify the context of Brk inhibition.
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In Vitro Cellular Activity: In human peripheral blood mononuclear cells (PBMCs), BMS-066 inhibited

LPS-stimulated cytokine production (both protein and mRNA levels) with an IC₅₀ of approximately
150-200 nM. It also inhibited IKKβ-catalyzed phosphorylation of IkBα in LPS-stimulated cells with a

similar potency [1] [2].
In Vivo Efficacy: In a rat model of rheumatoid arthritis, once-daily oral doses of 5 and 10 mg/kg of

BMS-066 significantly reduced paw swelling and protected against bone resorption and loss of bone
mass in a dose-dependent manner [1] [2] [3].

Brk's Role as a Selectivity Marker: The search results clarify that Brk (Breast tumor kinase, also
known as PTK6) is primarily discussed as a point of comparison to highlight BMS-066's selectivity

for IKKβ, not as a primary target for therapeutic inhibition with this compound [1] [2]. Brk is an
intracellular non-receptor tyrosine kinase that is overexpressed in many cancers and promotes pro-

oncogenic phenotypes like proliferation and survival [4] [5] [6].

Experimental Workflow for Kinase Selectivity Profiling

While the exact protocols from the primary BMS-066 studies are not detailed in the search results, the

general methodology for establishing its selectivity profile is standard in the field. The diagram below

outlines this typical workflow.
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Start: Compound Screening

Enzyme Inhibition Assay
(Determine IC₅₀ for primary target)

Broad Kinase Profiling
(Test against 155+ kinase panel at 10 µM)

Data Analysis
(Calculate selectivity fold)

>500-fold over IKKα
>30-fold over Brk

Cell-Based Assay
(e.g., LPS-stimulated

cytokine production in PBMCs)

In Vivo Efficacy Model
(e.g., rat arthritis model)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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